Cas no 1017802-86-6 (Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate
• CAS No: 1017802-86-6
• MF: C₆H₆Br₂N₂O₂
• MW: 297.932039737701
• MDL: MFCD22372689
• CID: 2136420
• Update Time: 2025-06-09

Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate
• PubChem24223
• TUCQGGPBWUREHK-UHFFFAOYSA-N
• BC005020
• 3,5-Dibromo-1H-pyrazole-4-carboxylic acid ethyl ester
• Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate

• MDL： MFCD22372689
• Inchi： 1S/C6H6Br2N2O2/c1-2-12-6(11)3-4(7)9-10-5(3)8/h2H2,1H3,(H,9,10)
• InChI Key： TUCQGGPBWUREHK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=NN1)Br)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 373.4±37.0 °C at 760 mmHg
• Flash Point: 179.6±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)